1. Home
  2. Product
  3. Main Products
  4. benastatin B
benastatin B benastatin B
Brand Name: Vulcanchem
CAS No.: 138968-86-2
VCID: VC0144324
InChI: InChI=1S/C30H30O7/c1-4-5-6-7-14-10-15-8-9-17-18(22(15)27(34)23(14)29(36)37)13-20-25(26(17)33)28(35)24-19(30(20,2)3)11-16(31)12-21(24)32/h10-13,31-34H,4-9H2,1-3H3,(H,36,37)
SMILES: CCCCCC1=C(C(=C2C(=C1)CCC3=C(C4=C(C=C32)C(C5=C(C4=O)C(=CC(=C5)O)O)(C)C)O)O)C(=O)O
Molecular Formula: C30H30O7
Molecular Weight: 502.6 g/mol

benastatin B

CAS No.: 138968-86-2

Main Products

VCID: VC0144324

Molecular Formula: C30H30O7

Molecular Weight: 502.6 g/mol

benastatin B - 138968-86-2

CAS No. 138968-86-2
Product Name benastatin B
Molecular Formula C30H30O7
Molecular Weight 502.6 g/mol
IUPAC Name 1,7,9,11-tetrahydroxy-13,13-dimethyl-8-oxo-3-pentyl-5,6-dihydrobenzo[a]tetracene-2-carboxylic acid
Standard InChI InChI=1S/C30H30O7/c1-4-5-6-7-14-10-15-8-9-17-18(22(15)27(34)23(14)29(36)37)13-20-25(26(17)33)28(35)24-19(30(20,2)3)11-16(31)12-21(24)32/h10-13,31-34H,4-9H2,1-3H3,(H,36,37)
Standard InChIKey FUKMCLKFEWEFSC-UHFFFAOYSA-N
SMILES CCCCCC1=C(C(=C2C(=C1)CCC3=C(C4=C(C=C32)C(C5=C(C4=O)C(=CC(=C5)O)O)(C)C)O)O)C(=O)O
Canonical SMILES CCCCCC1=C(C(=C2C(=C1)CCC3=C(C4=C(C=C32)C(C5=C(C4=O)C(=CC(=C5)O)O)(C)C)O)O)C(=O)O
Synonyms enastatin B
benastatin-B
PubChem Compound 126409
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19